Cas no 1448029-37-5 (4-phenyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide)

• Product Name: 4-phenyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide
• CAS No: 1448029-37-5
• MF: C₂₁H₂₃N₃O₂S
• MW: 381.491223573685
• CID: 6312955
• PubChem ID: 71808144
• Update Time: 2025-10-21

4-phenyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide
• 4-phenyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxane-4-carboxamide
• 4-phenyl-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)tetrahydro-2H-pyran-4-carboxamide
• 4-phenyl-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]oxane-4-carboxamide
• AKOS024562635
• F6439-5145
• 1448029-37-5

• Inchi： 1S/C21H23N3O2S/c25-20(21(9-14-26-15-10-21)17-5-2-1-3-6-17)22-11-13-24-12-8-18(23-24)19-7-4-16-27-19/h1-8,12,16H,9-11,13-15H2,(H,22,25)
• InChI Key： UWKZPTIKGVWIHJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN(CCNC(C2(C3C=CC=CC=3)CCOCC2)=O)N=1

Computed Properties

• Exact Mass: 381.15109816g/mol
• Monoisotopic Mass: 381.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.4Ų

Additional information on 4-phenyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide

Comprehensive Overview of 4-phenyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide (CAS No. 1448029-37-5)

The compound 4-phenyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide (CAS No. 1448029-37-5) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique combination of a phenyl ring, thiophene moiety, and pyrazole core makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its ability to interact with multiple protein targets.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. 4-phenyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide aligns with this trend, as its structural features suggest potential applications in targeting kinase enzymes and G-protein-coupled receptors (GPCRs). These targets are frequently explored in the context of cancer research, neurodegenerative diseases, and inflammatory disorders, which are among the most searched topics in scientific databases and AI-driven platforms.

The synthesis of 4-phenyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its CAS No. 1448029-37-5 serves as a critical identifier for researchers sourcing the compound for experimental studies. The inclusion of a thiophene ring in its structure is noteworthy, as this heterocycle is often associated with enhanced pharmacokinetic properties, such as improved metabolic stability and membrane permeability—key factors in drug development.

From an industrial perspective, the compound's potential extends beyond therapeutics. It has been explored in material science for its electronic properties, particularly in the design of organic semiconductors. This dual applicability in life sciences and advanced materials makes it a versatile subject of study. Online searches for "thiophene-based compounds in drug discovery" and "pyrazole derivatives applications" reflect the growing curiosity around such molecules.

Safety and toxicity profiling of 4-phenyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide remain areas of active investigation. While preliminary studies indicate favorable in vitro safety margins, comprehensive in vivo studies are essential to validate its therapeutic potential. Researchers are also leveraging computational chemistry tools to predict its ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a topic frequently queried in AI-based drug discovery platforms.

In conclusion, 4-phenyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}oxane-4-carboxamide (CAS No. 1448029-37-5) represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and multifunctional potential position it as a compelling subject for future research, aligning with the broader scientific community's focus on innovative therapeutics and sustainable materials.